Cas no 319472-78-1 (3,6-Diiodo-1H-indazole)

• Product Name: 3,6-Diiodo-1H-indazole
• CAS No: 319472-78-1
• Molecular Formula: C₇H₄N₂I₂
• Molecular Weight: 369.92806
• MDL: MFCD07781613
• CID: 301262
• PubChem ID: 21877351

3,6-Diiodo-1H-indazole Properties

Names and Identifiers

• 3,6-Diiodo-1H-indazole
• 3,6-DIIODO (1H)INDAZOLE
• 3,6-DIIODOINDAZOLE
• 1H-Indazole,3,6-diiodo-
• 3,6-diiodo-2H-indazole
• 1H-Indazole,3,6-diiodo
• INDAZOLE,3,6-DIIODO
• Axitinib Impurity 29
• 319472-78-1
• 3,6-DIIODO(1H)INDAZOLE
• SCHEMBL2826429
• MFCD07781613
• DS-6791
• CS-0040976
• A5756
• XHVJIWVECAQYNF-UHFFFAOYSA-N
• BCP08184
• FT-0687667
• AKOS015854016
• MB04926
• DTXSID70619269
• 1H-INDAZOLE, 3,6-DIIODO-
• AM20040163
• AC-26791
• DB-068555

• MDL： MFCD07781613
• InChIKey： XHVJIWVECAQYNF-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H4I2N2/c8-4-1-2-5-6(3-4)10-11-7(5)9/h1-3H,(H,10,11)
• SMILES： IC1=NNC2=C1C=CC(I)=C2

Computed Properties

• Exact Mass: 369.84600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 369.84639g/mol
• Heavy Atom Count: 11
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• LogP: 2.77210
• PSA: 28.68000
• Density: 2.656